Cas no 2138223-22-8 (5-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 5-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2138223-22-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5992128
• PubChem ID: 165474202
• Update Time: 2025-10-28

5-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• EN300-1129243
• 2138223-22-8

• Inchi： 1S/C13H17NO3/c1-2-4-11-9(13(15)16)7-8-10(14)5-3-6-12(8)17-11/h3,5-6,9,11H,2,4,7,14H2,1H3,(H,15,16)
• InChI Key： QANBBJOJISGACQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2CC(C(=O)O)C1CCC)N

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 5-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Introduction to 5-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138223-22-8)

5-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138223-22-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 5-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is defined by its core 3,4-dihydroquinoline scaffold, which is a common motif in many bioactive molecules. The presence of an amino group at the 5-position and a propyl substituent at the 2-position imparts unique properties to the molecule, making it an attractive candidate for drug development. The carboxylic acid moiety at the 3-position further enhances its solubility and reactivity, facilitating its interaction with biological targets.

The synthesis of 5-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has been extensively studied, with several methods reported in the literature. One of the most common approaches involves the condensation of 3-hydroxybenzaldehyde with propylamine followed by cyclization and reduction steps. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as those utilizing catalytic hydrogenation and microwave-assisted reactions. These methods not only improve yield and purity but also reduce the environmental impact associated with traditional synthetic processes.

In terms of biological activity, 5-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has demonstrated significant potential as a neuroprotective agent. Studies have shown that it can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate key signaling pathways involved in neuronal survival and function makes it a valuable candidate for further investigation in this area.

Beyond its neuroprotective properties, 5-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has also shown promise in cancer research. Preclinical studies have indicated that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve the modulation of multiple signaling pathways, including those involving p53 and PI3K/AKT. These findings suggest that the compound may have broad-spectrum antitumor activity and could be developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 5-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid have been evaluated in several animal models. Results indicate that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for systemic administration. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

To further explore the therapeutic potential of 5-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. These trials are focusing on various indications, including neurodegenerative diseases and cancer. Early results from phase I trials have been promising, with the compound demonstrating good safety profiles and preliminary evidence of efficacy.

In conclusion, 5-amino-2-propyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138223-22-8) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research efforts are expected to uncover new applications and optimize its use in clinical settings.